3-(4-Amino-3-nitrophenyl)propanoic acid
Overview
Description
3-(4-Amino-3-nitrophenyl)propanoic acid, commonly known as ANPA, is an amino acid derivative that has been extensively studied for its potential applications in scientific research. ANPA is a synthetic compound that is not naturally occurring in living organisms. It is primarily used in laboratory experiments to study the biochemical and physiological effects of various compounds on living cells.
Mechanism of Action
ANPA is a structural analog of amino acids and can be incorporated into proteins during translation. The nitro group on the phenyl ring can be reduced to an amino group by enzymes such as nitroreductase, which allows for the formation of a covalent bond between ANPA and the enzyme. This can be used to study the activity of the enzyme and the effects of various compounds on its activity.
Biochemical and Physiological Effects
ANPA has been shown to have a variety of biochemical and physiological effects on living cells. It has been shown to inhibit the activity of aminoacyl-tRNA synthetases, which can lead to the inhibition of protein synthesis. ANPA can also be incorporated into proteins, which can lead to changes in their structure and function. Additionally, ANPA has been shown to have antioxidant properties.
Advantages and Limitations for Lab Experiments
ANPA has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. It is also relatively inexpensive compared to other amino acid derivatives. However, ANPA has some limitations. It is not naturally occurring in living organisms, which can limit its relevance to biological systems. Additionally, ANPA can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
ANPA has the potential to be used in a variety of future research directions. One potential application is in the study of the effects of environmental toxins on living cells. ANPA can be used as a substrate for enzymes that are involved in the detoxification of these toxins. Additionally, ANPA can be used to study the effects of drugs on the activity of aminoacyl-tRNA synthetases, which can lead to the development of new drugs that target these enzymes. Finally, ANPA can be used to study the effects of mutations in these enzymes on their activity, which can lead to a better understanding of the genetic basis of certain diseases.
Scientific Research Applications
ANPA has been widely used in scientific research as a tool to study the mechanism of action of various compounds on living cells. It is commonly used as a substrate for enzymes such as aminoacyl-tRNA synthetases, which are involved in protein synthesis. ANPA can also be used to study the effects of drugs on the activity of these enzymes.
properties
IUPAC Name |
3-(4-amino-3-nitrophenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O4/c10-7-3-1-6(2-4-9(12)13)5-8(7)11(14)15/h1,3,5H,2,4,10H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJVISUXJSCQKSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CCC(=O)O)[N+](=O)[O-])N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80597620 |
Source
|
| Record name | 3-(4-Amino-3-nitrophenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80597620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Amino-3-nitrophenyl)propanoic acid | |
CAS RN |
54405-44-6 |
Source
|
| Record name | 3-(4-Amino-3-nitrophenyl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80597620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
